Cas no 54866-59-0 (Methyl 1H-pyrazole-4-carboxylate)
54866-59-0 structure
Product Name:Methyl 1H-pyrazole-4-carboxylate
CAS No:54866-59-0
MF:C5H6N2O2
MW:126.113340854645
CID:942997
Update Time:2023-08-02
Methyl 1H-pyrazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carboxylic acid, methyl ester, radical ion(1-) (9CI)
- Methyl 1H-pyrazole-4-carboxylate
- 1H-PYRAZOLE-4-CARBOXYLIC ACID, METHYL ESTER
- Methyl 4-pyrazolecarboxylate
- methyl pyrazole-4-carboxylate
- 4-methoxycarbonyl-1H-pyrazole
- 1H-pyrazole-4-carboxylic acid methyl ester
- zlchem 766
- 4-carbomethoxypyrazole
- 4-(methoxycarbonyl)pyrazole
- KSC593M3R
- methyl 1H-pyrazol-4-carboxylate
- ZLD0224
- VFTZKSMAJVLWOV-UHFFFAOYSA-N
- 7085AB
- STL412484
- SBB036140
- EBD489804
- BBL038232
-
- Inchi: 1S/C5H6N2O2/c1-9-5(8)4-2-6-7-3-4/h2-3H,1H3,(H,6,7)
- InChI Key: VFTZKSMAJVLWOV-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=NNC=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 116
- Topological Polar Surface Area: 55
Methyl 1H-pyrazole-4-carboxylate Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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